Cas no 21204-32-0 (1,11-Dihydroxyaklavinone)

• Product name: 1,11-Dihydroxyaklavinone
• CAS No: 21204-32-0
• MF: C₂₂H₂₀O₁₀
• MW: 444.388207435608
• CID: 288298
• PubChem ID: 167973

1,11-Dihydroxyaklavinone Chemical and Physical Properties

Names and Identifiers

• 1,11-Dihydroxyaklavinone
• Epsilon-isorhodomycinone
• CHEBI:211076
• 1-Naphthacenecarboxylic acid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,10,12-hexahydroxy-6,11-dioxo-, methyl ester, (1R-(1alpha,2beta,4beta))-
• 21204-32-0
• Methyl 2-ethyl-2,4,5,7,10,12-hexahydroxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracene-1-carboxylate
• DTXSID00943544
• methyl (1R,2R,4S)-2-ethyl-2,4,5,7,10,12-hexahydroxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate

• Inchi： InChI=1S/C22H20O10/c1-3-22(31)6-9(25)12-13(16(22)21(30)32-2)20(29)15-14(19(12)28)17(26)10-7(23)4-5-8(24)11(10)18(15)27/h4-5,9,16,23-25,28-29,31H,3,6H2,1-2H3/t9-,16-,22+/m0/s1
• InChI Key： CIXXANXJCSBTFL-ACHUOPHGSA-N
• SMILES： COC([C@H]1[C@](CC)(O)C[C@H](O)C2C(=C3C(=O)C4=C(C=CC(O)=C4C(=O)C3=C(O)C1=2)O)O)=O

Computed Properties

• Exact Mass: 444.1056
• Monoisotopic Mass: 444.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 182Ų

Experimental Properties

• Density: 1.663
• Boiling Point: 625°Cat760mmHg
• Flash Point: 217.8°C
• Refractive Index: 1.727
• PSA: 181.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Tetracenequinones